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Compound of Interest

2,5-Dibromothiazole-4-
Compound Name: ]
carboxamide

Cat. No.: B12093728

Get Quote

\ J

CAS Number: 1204296-20-7 Formula: CsaH2Br2N20S Molecular Weight: 285.94 g/mol
SMILES:NC(=O)clc(Br)sc(Br)nl[1]

Executive Summary & Compound Profile

For Researchers & Process Chemists: 2,5-Dibromothiazole-4-carboxamide is a specialized
heterocyclic building block used primarily in the synthesis of pharmaceutical candidates,
including Survival Motor Neuron (SMN) protein modulators. Its utility lies in the differential
reactivity of the bromine atoms at the C2 and C5 positions, allowing for sequential
functionalization.

However, this utility introduces specific safety and stability concerns. Unlike simple aromatics,
the electron-deficient thiazole ring renders the C2-bromine susceptible to nucleophilic
displacement, potentially creating reactive intermediates in vivo or in waste streams. This guide
bridges the gap between a standard Safety Data Sheet (SDS) and practical laboratory
application.

Physical Properties (Experimental & Predicted)
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Property Value | Description Source/Note

White to off-white/pale yellow Analogous to 2,5-
Appearance ] ) )
solid dibromothiazole [1]

] ] ] Amide H-bonding increases
Melting Point >135°C (Predicted) )
MP relative to ester analogs [2]

- DMSO, DMF, Methanol ) -
Solubility Lipophilic scaffold
(Moderate); Water (Low)

Reactivit Susceptible to Pd-catalyzed C2-Br is labile; C5-Br requires
eactivi
Y coupling and SNAr activation

Hazard Identification & Risk Assessment (GHS)

Standard SDS classifications often default to "General Irritant” for R&D compounds. Below is
the enhanced assessment based on structural activity relationships (SAR).

Core Hazards

e H315 (Skin Irritation): High. Halogenated thiazoles can act as alkylating-like agents under
physiological conditions.

e H319 (Eye Irritation): High. Fine dusts from amide crystallization are mechanically and
chemically irritating.

» H335 (Respiratory Irritation): Moderate. Inhalation of dust during weighing is the primary
exposure vector.

The "Hidden" Hazard: Hydrolysis & Decomposition

Upon thermal decomposition or contact with strong acids/bases, this compound releases toxic
fumes:

e Hydrogen Bromide (HBr): Corrosive gas.

e Sulfur Oxides (SOx): Respiratory irritant.
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» Nitrogen Oxides (NOx): Pulmonary edema risk.

Critical Insight: The presence of the carboxamide group (-CONHZ2) adjacent to the C5-bromide
creates a steric and electronic environment that may accelerate hydrolysis under basic

conditions, releasing ammonia and the corresponding acid.

Handling & Exposure Control Protocol

Standard "wear gloves" advice is insufficient.[2] Follow this logic for barrier selection.

Engineering Controls

o Solid State: All weighing of powders >10 mg must occur inside a fume hood or powder
enclosure. Static electricity can disperse this fine powder; use an anti-static gun if available.

e Solution State: Once dissolved in DMSO/DMF, the inhalation risk drops, but skin permeation
risk increases due to the solvent's carrier effect.

Personal Protective Equipment (PPE) Matrix

o Gloves: Nitrile (0.11 mm) is sufficient for incidental contact with the solid. Double-gloving
(Laminate/PE under Nitrile) is required if dissolved in penetrating solvents like DMF.

o Respiratory: If working outside a hood (not recommended), a P95/P3 half-mask is
mandatory.

Workflow Visualization

The following diagram outlines the decision logic for handling and disposal, ensuring
containment of the brominated species.
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Caption: Operational workflow for handling brominated thiazoles, emphasizing the shift in risk
from inhalation (solid) to permeation (solution).

Emergency Response & Stability

This section replaces generic advice with chemically specific countermeasures.

Firefighting Measures

e Media: Dry chemical, COz, or alcohol-resistant foam. Do NOT use high-volume water jets;
this may spread the halogenated material into drains.

o Combustion Products: The high bromine content (two atoms per molecule) acts as a flame
retardant to some degree, but once burning, it generates dense, toxic HBr vapors.

o Tactical Response: Firefighters must wear SCBA. Downwind evacuation is required if >100g
is involved in fire due to SOx/HBr plume.

Accidental Release (Spill)

o Solid Spill: Do not dry sweep. Dampen with inert oil or cover with a damp pad to prevent dust
generation, then scoop into a waste container.

e Solution Spill: Absorb with vermiculite or sand. Do not use sawdust (combustible).

o Decontamination: Wipe surfaces with a dilute solution of Sodium Thiosulfate (10% aq) to
guench any potential free bromine or reactive bromides, followed by a detergent wash.

Stability & Reactivity Profile
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e Incompatible Materials: Strong oxidizing agents, strong bases (hydrolysis of amide),
reducing agents (de-bromination).

» Storage Conditions: Keep at 2-8°C (Refrigerate). Store under inert gas (Argon/Nitrogen) if
possible to prevent slow hydrolysis of the C-Br bonds by atmospheric moisture.

Toxicological & Ecological Context

Data inferred from thiazole analogs (Read-Across).

Acute Toxicity

o Oral: Likely Harmful (Category 4). Analogs like 2-aminothiazole show LD50 values in the
range of 400-1000 mg/kg.

o Sensitization: Brominated heterocycles are potential skin sensitizers. Repeated exposure
may lead to allergic dermatitis.

Environmental Fate

» Aquatic Toxicity: High. Halogenated thiazoles are poorly biodegradable and toxic to aquatic
life (WGK 3).

o Persistence: The C-Br bond is stable to hydrolysis in neutral water but photolytically
unstable. Prevent entry into waterways.

Synthesis & Application Context

Why this SDS matters for your reaction.

The 2,5-dibromo substitution pattern is the defining feature of this molecule.

e C2-Position: Highly activated for Nucleophilic Aromatic Substitution (SNAr).

o C5-Position: Preferred site for Lithium-Halogen exchange or Suzuki coupling under
controlled conditions.

Safety Note on Reactions: When performing Lithium-Halogen exchange at the C5 position,
ensure the temperature is strictly controlled (<-70°C). Runaway exotherms have been reported
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with similar di-halogenated heterocycles when lithiated species disproportionate.

2,5-Dibromothiazole-4-carboxamide

C2-Bromine C5-Bromine
(Labile / Electrophilic) (Stable / Sterically Hindered)

Risk: Unintended SNAr Risk: Requires Metal Catalyst
with Nucleophiles (amines/thiols) (Pd/Li) -> Heavy Metal Waste

Click to download full resolution via product page

Caption: Reactivity map highlighting the distinct safety risks associated with the two bromine
positions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide & SDS Interpretation: 2,5-
Dibromothiazole-4-carboxamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12093728/docs#technical-guide-sds-interpretation-2-
5-dibromothiazole-4-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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